Genistein-2’,3’,5’,6’-d4 (Major)
Genistein-2’,3’,5’,6’-d4 (Major)
Brand Name:
Vulcanchem
CAS No.:
187960-08-3
VCID:
VC0014971
InChI:
InChI=1S/C15H10O5/c16-9-3-1-8(2-4-9)11-7-20-13-6-10(17)5-12(18)14(13)15(11)19/h1-7,16-18H/i1D,2D,3D,4D
SMILES:
C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O)O
Molecular Formula:
C15H10O5
Molecular Weight:
274.26 g/mol
Genistein-2’,3’,5’,6’-d4 (Major)
CAS No.: 187960-08-3
Reference Standards
VCID: VC0014971
Molecular Formula: C15H10O5
Molecular Weight: 274.26 g/mol
| CAS No. | 187960-08-3 |
|---|---|
| Product Name | Genistein-2’,3’,5’,6’-d4 (Major) |
| Molecular Formula | C15H10O5 |
| Molecular Weight | 274.26 g/mol |
| IUPAC Name | 5,7-dihydroxy-3-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C15H10O5/c16-9-3-1-8(2-4-9)11-7-20-13-6-10(17)5-12(18)14(13)15(11)19/h1-7,16-18H/i1D,2D,3D,4D |
| Standard InChIKey | TZBJGXHYKVUXJN-RHQRLBAQSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1C2=COC3=CC(=CC(=C3C2=O)O)O)[2H])[2H])O)[2H] |
| SMILES | C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O)O |
| Synonyms | 5,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one-d4; Baichanin A-d4; Bonistein-d4; _x000B_4’,5,7-Trihydroxyisoflavone-d4; GeniVida-d4; Genisteol-d4; NSC 36586-d4; Prunetol-d4; Sophoricol-d4; |
| PubChem Compound | 11821800 |
| Last Modified | Nov 11 2021 |
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